Cas no 10227-19-7 (5-Thio-alpha-D-glucopyranose)
5-Thio-alpha-D-glucopyranose Chemical and Physical Properties
Names and Identifiers
-
- alpha-D-Thioglucopyranose
- 5-Thio-alpha-D-glucopyranose
-
- MDL: MFCD00006663
- Inchi: 1S/C6H12O5S/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6+/m1/s1
- InChI Key: KNWYARBAEIMVMZ-DVKNGEFBSA-N
- SMILES: S1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O
Computed Properties
- Exact Mass: 196.04054465g/mol
- Monoisotopic Mass: 196.04054465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.744±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Dissolution (77 g/l) (25 º C),
5-Thio-alpha-D-glucopyranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01106042-1g |
5-Thio-α-D-glucopyranose |
10227-19-7 | 98% | 1g |
¥13896.0 | 2023-04-10 |
5-Thio-alpha-D-glucopyranose Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
Additional information on 5-Thio-alpha-D-glucopyranose
5-Thio-α-D-Glucopyranose (CAS No. 10227-19-7): An Emerging Molecule in Glycoscience and Biomedical Research
5-Thio-α-D-Glucopyranose (CAS No. 10227-19-7) is a unique carbohydrate derivative that has garnered significant attention in recent years due to its potential applications in glycoscience and biomedical research. This compound, also known as 5-thio-α-D-glucose, is a sulfur-containing analog of the naturally occurring monosaccharide glucose. The introduction of a thio group at the C5 position imparts distinct chemical and biological properties, making it a valuable tool for various scientific investigations.
The chemical structure of 5-Thio-α-D-Glucopyranose is characterized by a six-membered pyranose ring with a sulfur atom replacing the oxygen at the C5 position. This structural modification significantly alters the reactivity and stability of the molecule compared to its parent compound, glucose. The thio group introduces new chemical functionalities, enabling the molecule to participate in unique reactions and interactions that are not possible with conventional carbohydrates.
In the field of glycoscience, 5-Thio-α-D-Glucopyranose has been extensively studied for its role in glycosylation processes and carbohydrate-protein interactions. Glycosylation is a critical post-translational modification that affects protein function, stability, and cellular localization. By incorporating 5-Thio-α-D-Glucopyranose into glycosylation pathways, researchers can gain insights into the mechanisms underlying these processes and develop new strategies for modulating protein function.
Recent studies have highlighted the potential of 5-Thio-α-D-Glucopyranose in drug discovery and development. One notable application is in the design of glycoconjugate vaccines. These vaccines combine carbohydrate antigens with carrier proteins to enhance immunogenicity and protect against infectious diseases. The thio group in 5-Thio-α-D-Glucopyranose can be used to create stable linkages between the carbohydrate and protein components, improving the overall efficacy of the vaccine.
In addition to its role in vaccine development, 5-Thio-α-D-Glucopyranose has shown promise in cancer research. Carbohydrate metabolism is often altered in cancer cells, making it an attractive target for therapeutic intervention. Studies have demonstrated that 5-Thio-α-D-Glucopyranose can inhibit key enzymes involved in glucose metabolism, such as hexokinase and glucokinase. By disrupting these pathways, it may be possible to selectively target cancer cells while sparing normal tissues.
The biological activity of 5-Thio-α-D-Glucopyranose has also been explored in the context of diabetes research. Diabetes is characterized by impaired glucose homeostasis, leading to hyperglycemia and various complications. Research has shown that 5-Thio-α-D-Glucopyranose can modulate glucose uptake and metabolism in cells, potentially offering new avenues for treating this chronic condition.
Beyond its direct biological effects, 5-Thio-α-D-Glucopyranose has found applications as a synthetic intermediate in organic chemistry. Its unique reactivity makes it a valuable building block for constructing complex carbohydrates and glycoconjugates. Chemists have developed efficient methods for synthesizing 5-Thio-α-D-Glucopyranose, enabling its use in a wide range of synthetic strategies.
In conclusion, 5-Thio-α-D-Glucopyranose (CAS No. 10227-19-7) is a versatile molecule with significant potential in glycoscience, biomedical research, and drug development. Its unique chemical properties make it an attractive candidate for various applications, from understanding fundamental biological processes to developing novel therapeutic agents. As research in this area continues to advance, the importance of 5-Thio-α-D-Glucopyranose is likely to grow, opening new frontiers in carbohydrate chemistry and biology.
10227-19-7 (5-Thio-alpha-D-glucopyranose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)